Cas no 1378905-89-5 (3,3-diethoxypropanethioamide)

3,3-Diethoxypropanethioamide is a versatile thiocarbonyl compound characterized by its unique molecular structure, which combines ethoxy groups with a thioamide functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and sulfur-containing derivatives. Its reactive thioamide moiety enables efficient participation in condensation and cyclization reactions, making it useful for constructing complex molecular frameworks. The presence of diethoxy substituents enhances solubility in organic solvents, facilitating handling in synthetic applications. Additionally, 3,3-diethoxypropanethioamide exhibits stability under standard conditions, ensuring reliable performance in laboratory settings. Its utility extends to pharmaceutical and agrochemical research, where it contributes to the development of bioactive molecules. The compound's balanced reactivity and structural features make it a practical choice for synthetic chemists seeking to explore novel reaction pathways.
3,3-diethoxypropanethioamide structure
3,3-diethoxypropanethioamide structure
Product Name:3,3-diethoxypropanethioamide
CAS No:1378905-89-5
MF:C7H15NO2S
MW:177.2645008564
CID:2101565
PubChem ID:91756319
Update Time:2025-07-02

3,3-diethoxypropanethioamide Chemical and Physical Properties

Names and Identifiers

    • 3,3-diethoxypropanethioamide
    • 2,2-diethoxyethanethioamide
    • CID 91756319
    • MDL: MFCD16036557
    • Inchi: 1S/C7H15NO2S/c1-3-9-7(10-4-2)5-6(8)11/h7H,3-5H2,1-2H3,(H2,8,11)
    • InChI Key: BZABVZOANCFYCQ-UHFFFAOYSA-N
    • SMILES: S=C(CC(OCC)OCC)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 113
  • Topological Polar Surface Area: 76.6

3,3-diethoxypropanethioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1599584-0.05g
3,3-diethoxypropanethioamide
1378905-89-5 95%
0.05g
$86.0 2023-06-04
Enamine
EN300-1599584-0.1g
3,3-diethoxypropanethioamide
1378905-89-5 95%
0.1g
$129.0 2023-06-04
Enamine
EN300-1599584-0.25g
3,3-diethoxypropanethioamide
1378905-89-5 95%
0.25g
$183.0 2023-06-04
Enamine
EN300-1599584-0.5g
3,3-diethoxypropanethioamide
1378905-89-5 95%
0.5g
$342.0 2023-06-04
Enamine
EN300-1599584-1.0g
3,3-diethoxypropanethioamide
1378905-89-5 95%
1g
$457.0 2023-06-04
Enamine
EN300-1599584-2.5g
3,3-diethoxypropanethioamide
1378905-89-5 95%
2.5g
$894.0 2023-06-04
Enamine
EN300-1599584-5.0g
3,3-diethoxypropanethioamide
1378905-89-5 95%
5g
$1322.0 2023-06-04
Enamine
EN300-1599584-10.0g
3,3-diethoxypropanethioamide
1378905-89-5 95%
10g
$1962.0 2023-06-04
Enamine
EN300-1599584-50mg
3,3-diethoxypropanethioamide
1378905-89-5 95.0%
50mg
$86.0 2023-09-23
Enamine
EN300-1599584-100mg
3,3-diethoxypropanethioamide
1378905-89-5 95.0%
100mg
$129.0 2023-09-23

Additional information on 3,3-diethoxypropanethioamide

Recent Advances in the Study of 3,3-Diethoxypropanethioamide (CAS: 1378905-89-5) in Chemical Biology and Pharmaceutical Research

The compound 3,3-diethoxypropanethioamide (CAS: 1378905-89-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3,3-diethoxypropanethioamide as a versatile intermediate in the synthesis of various bioactive molecules. Its thioamide functional group and ethoxy substituents make it a valuable building block for the development of novel pharmacophores. Researchers have successfully utilized this compound in the synthesis of heterocyclic compounds, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

One of the most notable advancements in the study of 3,3-diethoxypropanethioamide is its application in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in metabolic disorders. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, providing valuable insights for the design of next-generation enzyme inhibitors.

In addition to its role in enzyme inhibition, 3,3-diethoxypropanethioamide has shown promise in the field of cancer research. Preclinical studies have revealed that certain derivatives of this compound can induce apoptosis in cancer cells by modulating specific signaling pathways. These findings were further supported by in vivo experiments, where the compounds exhibited significant tumor growth inhibition with minimal toxicity to normal cells.

The pharmacokinetic properties of 3,3-diethoxypropanethioamide and its derivatives have also been a subject of recent investigation. Researchers have employed advanced analytical techniques, such as LC-MS and NMR spectroscopy, to study the metabolic stability and bioavailability of these compounds. These studies have provided critical data for optimizing the chemical structure to enhance drug-like properties.

Despite the promising results, challenges remain in the clinical translation of 3,3-diethoxypropanethioamide-based therapeutics. Issues such as solubility, stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and formulation development. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of viable drug candidates.

In conclusion, 3,3-diethoxypropanethioamide (CAS: 1378905-89-5) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and synthetic versatility make it a valuable tool in chemical biology and pharmaceutical research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. The continued exploration of this compound is expected to yield significant contributions to the field of drug discovery and development.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent